molecular formula C8H5F3O B8575322 2-(Difluoromethyl)-5-fluorobenzaldehyde

2-(Difluoromethyl)-5-fluorobenzaldehyde

Cat. No.: B8575322
M. Wt: 174.12 g/mol
InChI Key: XAUAQKQEBQYNBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(Difluoromethyl)-5-fluorobenzaldehyde is a useful research compound. Its molecular formula is C8H5F3O and its molecular weight is 174.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5F3O

Molecular Weight

174.12 g/mol

IUPAC Name

2-(difluoromethyl)-5-fluorobenzaldehyde

InChI

InChI=1S/C8H5F3O/c9-6-1-2-7(8(10)11)5(3-6)4-12/h1-4,8H

InChI Key

XAUAQKQEBQYNBO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)C=O)C(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

Isopropylmagnesium chloride-lithium chloride complex (1M, 21.46 mL, 21.46 mmol) was added to 2-bromo-1-(difluoromethyl)-4-fluorobenzene (4.39 g, 19.51 mmol) in THF (120 mL) cooled to −20° C. under nitrogen. The resulting solution was stirred at −20° C. for 1 hour. N,N-Dimethylformamide (1.813 mL, 23.41 mmol) was added, and the mixture stirred for a further 1 hour, maintaining the temperature in the range −15 to −20° C. The mixture was allowed to warm to ambient temperature, then 2M hydrochloric acid (100 mL) was added and the mixture was extracted with EtOAc (150 mL). The organic layer was washed with saturated sodium bicarbonate (120 mL) and concentrated to yield crude product. The crude product was purified by flash silica chromatography, elution gradient 5 to 10% EtOAc in isohexane. Pure fractions were evaporated to dryness to afford 2-(difluoromethyl)-5-fluorobenzaldehyde (1.250 g, 36.8%) as a colourless liquid.
Quantity
4.39 g
Type
reactant
Reaction Step One
Name
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
1.813 mL
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three

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